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Compound of Interest

Compound Name: Cadmium diethyldithiocarbamate

Cat. No.: B081976

This guide provides a detailed overview of the fundamental physicochemical properties of
cadmium diethyldithiocarbamate, a compound of interest in various research and
development sectors. The information is tailored for researchers, scientists, and professionals
in drug development, presenting key data in a structured and accessible format.

Physicochemical Properties

Cadmium diethyldithiocarbamate is an organometallic compound notable for its applications
as a precursor in the synthesis of nanomaterials. A comprehensive summary of its core
identifiers is presented below.

Property Value
Molecular Formula C10H20CdN2Ss4[1][2][31[41[5]

] 408.95 g/mol (also cited as 409.0 g/mol and
Molecular Weight

408.956 g/mol )[1][2]

IUPAC Name cadmium(2+);N,N-diethylcarbamodithioate[1][5]
CAS Number 14239-68-0[2][3]
Appearance White to cream-colored solid[1][5]

Molecular Structure and Composition
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The molecular structure of cadmium diethyldithiocarbamate consists of a central cadmium
ion coordinated with two diethyldithiocarbamate ligands. This structure is crucial for its role as a
single-source precursor in materials science.
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Diagram of the molecular components of cadmium diethyldithiocarbamate.

This guide is intended for informational purposes for a technical audience. For experimental
use, please refer to a comprehensive Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide on Cadmium
Diethyldithiocarbamate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b081976#cadmium-diethyldithiocarbamate-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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